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Compound of Interest

Ethyl 4-
Compound Name:
[methyl(phenyl)amino]benzoate

CAS No.: 158833-49-9

Cat. No.: B13946770

Get Quote

Executive Summary

This guide details the chemical basis and experimental protocols for using UV-1 (CAS: 57834-
33-0) to prevent photo-oxidative degradation in flexible polyurethane (PU) foams. Unlike
standard benzotriazole absorbers, UV-1 is a formamidine-class liquid UV absorber. Its liquid
state allows for direct metering into the polyol phase without sedimentation, making it uniquely
suited for porous, flexible foam matrices where solid dispersion is challenging.

This protocol addresses the "scorching” and "pinking” phenomena common in aromatic
isocyanate (TDI/MDI) foams and provides a validated workflow for formulation, foaming, and
accelerated weathering testing.

Scientific Foundation: The Chemistry of

Degradation
The Problem: Quinone-Imide Formation
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Flexible PU foams predominantly use aromatic isocyanates like Toluene Diisocyanate (TDI).
Upon exposure to UV light (290-400 nm) and NOx gases, the aromatic ring in the urethane
backbone undergoes photo-Fries rearrangement and oxidation.

e Initiation: UV photon cleaves the N-C bond in the urethane linkage.
» Propagation: Formation of aromatic amine radicals.

o Chromophore Formation: Oxidation converts these amines into Quinone-Imides, which are
intensely yellow/brown chromophores. This results in the rapid yellowing of the foam surface.

The Solution: Formamidine UV-1 Mechanism

UV-1 functions via a photo-physical cycle rather than a chemical sacrificial cycle. It absorbs
high-energy UV photons and dissipates the energy as harmless heat through E-Z photo-
isomerization and proton transfer.

Key Advantages of UV-1:

o Synergy: Highly effective when paired with Hindered Amine Light Stabilizers (HALS) and
phenolic antioxidants.

o Thermal Stability: Resistant to the high exotherms (>160°C) generated during the water-
isocyanate blowing reaction.

Mechanism Visualization

The following diagram illustrates the energy dissipation pathway of UV-1 compared to the
degradation pathway of the PU polymer.
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Figure 1: The competitive absorption mechanism. UV-1 intercepts UV photons before they can
cleave the PU backbone, dissipating energy via non-destructive relaxation.

Material Selection & Formulation

To achieve optimal light stability (Delta E < 5.0 after 24h UV exposure), UV-1 should not be
used in isolation. A synergistic "B-blend" is required.

led lation ( | ight

Component Function Dosage (pphp)* Notes

MW ~3000-3500

Polyether Polyol Base Resin 100.0 )
(Triol)
Uv-1 UV Absorber 05-1.0 Liquid Formamidine
_ Synergist; prevents
HALS (e.g., UV-622) Radical Scavenger 0.3-0.5 ]
surface chalking.
o - Prevents scorch
Antioxidant (AO 1135) Thermal Stabilizer 0.3-0.5 )
during exotherm.
) Determines foam
Water Blowing Agent 3.0-45 ]
density.
- . Regulates cell
Silicone Surfactant Cell Stabilizer 08-1.2 )
size/openness.
Amine Catalyst Blow/Gel Catalyst 0.15-0.25 e.g., DABCO 33-LV.
] e.g., Stannous
Tin Catalyst Gel Catalyst 0.15-0.25
Octoate.
TDI (80/20) Isocyanate Index 105 Toluene Diisocyanate.

*pphp = parts per hundred polyol

Experimental Protocol: Foam Synthesis
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Safety Warning: Isocyanates are sensitizers. Perform all work in a fume hood with appropriate
PPE (respirator, nitrile gloves).

Phase 1: Masterbatch Preparation (The "B-Side")

e Weighing: Into a 1L PE cup, weigh the Polyol.
» Stabilizer Addition: Add UV-1, HALS, and Antioxidant.[1]

o Critical Step: Mix at 1000 RPM for 60 seconds. UV-1 is liquid and miscible; ensure no
streaks remain.

o Additives: Add Water, Silicone, and Amine Catalyst. Mix again (1000 RPM, 30s).

 Tin Catalyst: Add Stannous Octoate last, just before foaming. (Tin catalysts hydrolyze in
water; minimizing contact time is crucial).

Phase 2: Reacting & Foaming

¢ Isocyanate Addition: Add the calculated amount of TDI to the B-Side cup.

o High-Shear Mixing: Immediately mix with a high-shear dispersion blade at 3000 RPM for
exactly 7 seconds.

o Note: Under-mixing causes splits; over-mixing causes collapse.

e Pouring: Pour the mixture rapidly into a prepared cake box (30cm x 30cm x 30cm) lined with
release paper.

» Rise Measurement: Record the Cream Time (start of rise) and Rise Time (end of expansion).
o Target: Cream Time: 10-12s; Rise Time: 90-110s.

e Curing: Allow the foam to cure in a fume hood for 24 hours. The internal temperature may
reach 160°C; do not disturb.

Validation Protocol: Accelerated Weathering

To validate the efficacy of UV-1, use ASTM D1148 or ASTM G154 standards.
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Sample Preparation

¢ Cut foam samples (5cm x 5cm x 1cm) from the center of the bun to avoid skin effects.
¢ Measure initial color (

) using a spectrophotometer (e.g., Datacolor or HunterLab) against a white tile backing.

Exposure Workflow (ASTM D1148 | G154)

Cured Foam Sample

Measure Initial Color
(L*a*b*)

e S

Weathering Chambef (e.g., QUV/Xenon) i

UV Exposure
(UVA-340 lamps @ 0.77 W/m?)

Temp Control
(60°C Black Panel)

Measure Color at
24h, 48h, 72h

Calculate Delta E

(AE)

Click to download full resolution via product page

Figure 2: Validation workflow for determining color stability.
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Data Analysis (Delta E Calculation)

Calculate the total color difference (

) using the CIE
formula:

Performance Benchmarks (24h Exposure):
» Unstabilized Control:

(Severe yellow/brown shift).

e UV-1 Stabilized (1.0 pphp):
(Slight shift).

Troubleshooting Guide

Issue Probable Cause Corrective Action

S ] ] Increase amine catalyst by
UV-1 acidity interfering with
Foam Collapse ] 0.02 pphp or check UV-1 pH
amine catalyst. o
compatibility.

Ensure Antioxidant (AO 1135)
Scorch (Center Discoloration) High exotherm oxidation. is present. UV-1 handles light,
not thermal scorch.

Dosage > 2.0 pphp is too high.
Greasy Surface UV-1 migration. Reduce dosage or check
compatibility with polyol MW.

Ensure samples are cut from
) the core, or test the integral
Poor UV Results Surface skin removal. o ) )
skin if that is the final

application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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